Sodium L-ascorbic acid 2-phosphate

• Molecular Formula: C6H9Na3O9P
• Molecular Weight: 325.07 g/mol
• InChI: InChI=1S/C6H9O9P.3Na/c7-1-2(8)4-3(9)5(6(10)14-4)15-16(11,12)13;;;/h2,4,7-9H,1H2,(H2,11,12,13);;;/t2-,4+;;;/m0.../s1
• InChIKey: ABTBLEGNFLLCMG-OFBPEYICSA-N

Sodium Ascorbyl Phosphate (SAP): Stable Vitamin C for Dermal Delivery

Sodium L-ascorbic acid 2-phosphate (SAP, CAS 66170-10-3), a water-soluble phosphate ester of L-ascorbic acid, is a widely adopted vitamin C derivative in cosmetic and dermatological formulations designed to bypass the inherent oxidative instability of native ascorbic acid. Through phosphorylation at the C-2 position, SAP resists light, thermal, and oxidative degradation, functioning as a stable pro-drug that is enzymatically dephosphorylated by endogenous acid phosphatases in the skin to release bioactive ascorbic acid [1]. Its favorable safety profile has been affirmed by the Cosmetic Ingredient Review (CIR) Expert Panel [2].

1

Stable ascorbic acid pro-drug for dermal delivery research

2

Active at skin-compatible neutral pH (~6–7); reduces irritation risk associated with low-pH ascorbic acid

3

Enzymatically converted to bioactive ascorbic acid by endogenous skin phosphatases

• [1] Spiclin P, Homar M, Zupancic-Valant A, Gasperlin M. Stability of sodium ascorbyl phosphate in the water-glycerol system. Journal of Pharmaceutical and Biomedical Analysis. 2020;181:113099. View Source
• [2] Elmore AR. Final report of the safety assessment of L-Ascorbic Acid, Calcium Ascorbate, Magnesium Ascorbate, Magnesium Ascorbyl Phosphate, Sodium Ascorbate, and Sodium Ascorbyl Phosphate as used in cosmetics. International Journal of Toxicology. 2005;24 Suppl 2:51-111. View Source

Why SAP Is Not Interchangeable with Other Vitamin C Derivatives

Although various vitamin C derivatives share a common active principle, their divergent physicochemical stability, pH compatibility windows, enzymatic conversion kinetics, and biological selectivity profiles preclude interchangeable use in formulated products [1]. Unmodified L-ascorbic acid requires a formulation pH of ≤3.5 to remain stable and penetrate the stratum corneum, a condition that frequently causes skin irritation, while SAP remains stable and active at a skin-compatible neutral pH (~6–7) [2]. Furthermore, SAP exhibits antimicrobial activity against Cutibacterium acnes that is absent or negligible in other derivatives such as ascorbyl glucoside or magnesium ascorbyl phosphate, creating a distinct functional niche for acne-prone skin applications [3].

pH compatibility mismatch

L-ascorbic acid requires pH ≤3.5 to remain stable, a condition that can disrupt skin barrier. SAP retains activity at pH 6–7 and may better suit neutral-pH formulations.

Antimicrobial activity gap

MAP and ascorbyl glucoside lack reported direct activity against C. acnes, a property reported for SAP. Functional equivalence in acne-related models may not be assumed.

Pro-drug kinetic difference

SAP requires enzymatic cleavage to ascorbic acid; it does not provide immediate antioxidant action, which may shift collagen stimulation and radical scavenging timelines compared to free ascorbic acid.

• [1] Segall AI, Moyano MA. Stability of vitamin C derivatives in topical formulations containing lipoic acid, vitamins A and E. International Journal of Cosmetic Science. 2008;30(6):453-458. View Source
• [2] Pinnell SR, Yang H, Omar M, et al. Topical L-ascorbic acid: percutaneous absorption studies. Dermatologic Surgery. 2001;27(2):137-142. View Source
• [3] Klock J, Ikeno H, Ohmori K, Nishikawa T, Vollhardt J, Schehlmann V. Sodium ascorbyl phosphate shows in vitro and in vivo efficacy in the prevention and treatment of acne vulgaris. International Journal of Cosmetic Science. 2005;27(3):171-176. View Source

SAP: Comparative Stability, Potency & Selectivity

Stability in O/W Emulsions vs. MAP and Ascorbic Acid

In a four-week accelerated stability study, o/w emulsion formulations containing 2% active ingredient were stored at 8°C, 25°C, and 40°C. Chemical stability was quantified by HPLC. The sodium ascorbyl phosphate formulation was more stable than those containing magnesium ascorbyl phosphate and L-ascorbic acid at all storage temperatures [1].

Stability in O/W Emulsions

Head-to-head

SAP > MAP > L-ascorbic acid in stability ranking; no phase separation or color change at 8–40°C

Reported top stability supports long-shelf-life emulsion screening

2% active, O/W emulsion, HPLC assay, 4 weeks

Evidence Dimension	Chemical stability in topical o/w emulsion (HPLC assay, 4 weeks, 3 temperatures)
Target Compound Data	Formulation with 2% SAP exhibited superior stability (specific degradation % not reported; ranked highest among three actives)
Comparator Or Baseline	Formulations with 2% L-ascorbic acid and 2% magnesium ascorbyl phosphate (MAP)
Quantified Difference	SAP > MAP > L-ascorbic acid in stability ranking by HPLC analysis; SAP formulation was free from phase separation, color change, and liquefaction across all conditions
Conditions	O/W emulsion, 2% active, storage at 8°C, 25°C, and 40°C for 4 weeks; physical and chemical stability evaluated by centrifugation, visual inspection, and HPLC

Why This Matters

For procurement decisions in cosmetic manufacturing, SAP's demonstrated stability advantage over the closest in-class phosphate derivative (MAP) directly translates to longer shelf-life, reduced batch rejection, and lower preservative load requirements.

• [1] Khan BA, Akhtar N, Khan H. Application of l-ascorbic acid and its derivatives (sodium ascorbyl phosphate and magnesium ascorbyl phosphate) in topical cosmetic formulations: stability studies. Journal of the Chemical Society of Pakistan. 2013;35(4):1095-1102. View Source

Collagen Stimulation Potency vs. Ascorbic Acid in Fibroblasts

In monolayer human dermal fibroblast cultures, the concentration-dependent stimulation of collagen synthesis was compared among L-ascorbic acid, sodium ascorbyl-2-phosphate, and magnesium ascorbyl-2-phosphate. While the magnesium salt was approximately equipotent to ascorbic acid, the sodium salt required a minimum tenfold greater concentration to elicit the same magnitude of collagen induction [1]. However, solutions of either ascorbyl-2-phosphate salt at 10 mM in PBS maintained their collagen-stimulating activity even after nine days in solution, whereas ascorbic acid lost activity rapidly at neutral pH [1].

Collagen Stimulation Potency

Head-to-head

≥10× higher concentration needed for equivalent collagen induction vs. ascorbic acid

Stable pro-drug profile supports sustained collagen support research despite higher concentration requirement

Solutions retained full activity after 9 days at neutral pH vs. degraded ascorbic acid

Evidence Dimension	Concentration required for equivalent collagen synthesis stimulation in human dermal fibroblasts
Target Compound Data	Sodium ascorbyl-2-phosphate: ≥10-fold higher concentration needed vs. ascorbic acid to match collagen induction
Comparator Or Baseline	L-ascorbic acid (equipotent benchmark); magnesium ascorbyl-2-phosphate (approximately equipotent to ascorbic acid)
Quantified Difference	SAP requires ≥10× the concentration of L-ascorbic acid for equivalent collagen stimulation; however, both SAP and MAP solutions retained full collagen-stimulating bioactivity after 9 days in PBS at neutral pH, whereas ascorbic acid solutions degraded and lost activity
Conditions	Monolayer human dermal fibroblast cultures; compounds tested at equimolar concentrations up to 10 mM; activity assessed after 0 and 9 days of solution storage in PBS

Why This Matters

Formulators seeking rapid collagen induction may prefer L-ascorbic acid, but for products requiring long-term aqueous stability and sustained enzymatic conversion-driven collagen support, SAP's stable pro-drug profile offers a distinct procurement rationale despite its lower per-molar intrinsic potency.

• [1] Geesin JC, Darr D, Kaufman R, Murad S, Pinnell SR. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate. Skin Pharmacology. 1993;6(2):96-103. View Source

C. acnes Antibacterial Selectivity vs. Other Derivatives

In a broth dilution assay, sodium ascorbyl phosphate exhibited a minimum inhibitory concentration (MIC) of 2.5% w/v against Propionibacterium acnes (Cutibacterium acnes) [1]. This antibacterial activity is a differentiating property of SAP among vitamin C derivatives; magnesium ascorbyl phosphate and ascorbyl glucoside have not been shown to possess comparable direct antimicrobial effects against C. acnes at formulation-relevant concentrations. A separate in vitro and in vivo study confirmed that 1% SAP lotion significantly reduced C. acnes counts and inflammatory lesion counts in subjects with acne vulgaris [2].

C. acnes Inhibition (MIC)

Class-level

MIC = 2.5% w/v against Cutibacterium acnes

Reported antimicrobial selectivity supports acne-related formulation screening

MAP and ascorbyl glucoside lack comparable MIC data

Evidence Dimension	In vitro bacteriostatic activity against Propionibacterium acnes (C. acnes)
Target Compound Data	SAP: MIC = 2.5% w/v against P. acnes; 1% SAP formulation reduced bacterial counts and acne lesions in vivo
Comparator Or Baseline	Magnesium ascorbyl phosphate (MAP) and ascorbyl glucoside (AA2G): no published MIC data against C. acnes at comparable concentrations; antimicrobial activity is not recognized as a class property of vitamin C derivatives
Quantified Difference	SAP uniquely demonstrates MIC of 2.5% w/v; absence of equivalent data for MAP and AA2G supports lack of this functional activity in those derivatives (class-level inference)
Conditions	Broth dilution method using P. acnes clinical isolate; SAP concentrations tested at 0.5%–4.5% w/v; in vivo confirmation in 12-week clinical trial with 1% SAP lotion

Why This Matters

For procurement decisions targeting acne-care or oily-skin product lines, SAP represents the only vitamin C derivative with validated dual-action (antioxidant plus antimicrobial) functionality, reducing the need for additional anti-acne actives and simplifying formulation complexity.

• [1] Puspitasari A, et al. Uji Potensi Antibakteri Sodium Ascorbyl Phosphate terhadap Propionibacterium acnes In Vitro. Jurnal Mutiara Medika. 2011;11(1):1-6. View Source
• [2] Klock J, Ikeno H, Ohmori K, Nishikawa T, Vollhardt J, Schehlmann V. Sodium ascorbyl phosphate shows in vitro and in vivo efficacy in the prevention and treatment of acne vulgaris. International Journal of Cosmetic Science. 2005;27(3):171-176. View Source

Microemulsion Stability vs. Ascorbyl Palmitate

In a comparative study of ascorbic acid derivatives formulated in both o/w and w/o microemulsions, sodium ascorbyl phosphate was stable in both types of microemulsion systems. In contrast, ascorbyl palmitate underwent significant degradation that was accelerated by light exposure and the amount of dissolved oxygen in the system. The lipophilic ascorbyl palmitate did not achieve adequate long-term stability in the tested microemulsions [1].

Microemulsion Stability

Head-to-head

SAP stable in both O/W and W/O microemulsions; ascorbyl palmitate degraded under light/oxygen

Supports advanced microemulsion carrier research; lipophilic alternative unsuitable

Identical emulsion ingredients; light and dissolved oxygen accelerated palmitate degradation

Evidence Dimension	Chemical stability in topical o/w and w/o microemulsion carrier systems
Target Compound Data	Sodium ascorbyl phosphate: stable in both o/w and w/o microemulsions under test conditions
Comparator Or Baseline	Ascorbyl palmitate: unstable; degradation accelerated by light and dissolved oxygen; long-term stability inadequate
Quantified Difference	SAP fully stable across both microemulsion types; ascorbyl palmitate showed significant degradation influenced by initial concentration, location in microemulsion, dissolved oxygen, and light. Light specifically accelerated ascorbyl palmitate degradation while SAP was unaffected
Conditions	O/W and W/O microemulsions composed of identical ingredients; stability monitored under varying storage conditions including light exposure and oxygen content

Why This Matters

For formulators developing transparent microemulsion or nanoemulsion delivery systems, SAP is the only water-soluble phosphate derivative with demonstrated compatibility in both o/w and w/o microemulsions, whereas the commonly used lipophilic alternative ascorbyl palmitate is unsuitable for these advanced carrier platforms.

• [1] Spiclin P, Gasperlin M, Kmetec V. Stability of ascorbyl palmitate in topical microemulsions. International Journal of Pharmaceutics. 2001;222(2):271-279. View Source

Aqueous pH Stability vs. Ascorbyl Glucoside

In a 20-day accelerated stability study at 50°C, aqueous solutions containing 0.2% (w/v) ascorbyl glucoside remained stable across varying pH conditions, whereas 0.2% (w/v) sodium ascorbyl phosphate solution demonstrated comparatively narrower pH-dependent stability. Separately, a 10% aqueous solution comparison of magnesium ascorbyl phosphate, ascorbyl glucoside, and SAP showed that ascorbyl glucoside exhibited superior color retention (resistance to yellowing) compared to both SAP and MAP [1].

Aqueous pH Stability

Head-to-head

Ascorbyl glucoside stable across broader pH; SAP stability optimal at pH 6–7; color retention: AA2G > MAP ≈ SAP

SAP preferred when pH 6–7 is maintained and antimicrobial activity is sought

0.2% solutions, 50°C, 20 days; 10% solutions for color comparison

Evidence Dimension	Aqueous solution stability across pH range and color retention under thermal stress
Target Compound Data	0.2% SAP: comparatively narrower pH stability window; 10% SAP: inferior color retention vs. ascorbyl glucoside at 50°C over 20 days
Comparator Or Baseline	0.2% ascorbyl glucoside: stable across all tested pH conditions; 10% ascorbyl glucoside: superior color retention among MAP, SAP, and AA2G
Quantified Difference	Ascorbyl glucoside maintained stability across a broader pH range than SAP. In 10% solutions, color retention ranking: ascorbyl glucoside > MAP ≈ SAP. SAP's optimal stability pH range is approximately 6–7, beyond which degradation accelerates.
Conditions	0.2% (w/v) aqueous solutions stored in airtight glass bottles, dark environment, 50°C for 20 days; 10% aqueous solutions of MAP, AA2G, and SAP compared for color retention

Why This Matters

For product developers requiring maximum formulation flexibility across a wide pH spectrum (e.g., combining SAP with acidic exfoliants like AHA/BHA), ascorbyl glucoside may offer superior compatibility, whereas SAP remains the preferred choice when the formulation pH can be maintained in the 6–7 range and antimicrobial activity is desired.

• [1] ChemicalBook. Ascorbyl Glucoside: A Stable and Effective Skincare Ingredient with Multiple Efficacy. 2024. View Source

Melanin Inhibition Potency vs. Ethyl Ascorbic Acid

According to comparative efficacy testing data, sodium ascorbyl phosphate at concentrations of 0.1%–0.2% (w/v) demonstrated a higher relative melanin inhibition rate than 3-O-ethyl ascorbic acid (VCE) at concentrations of 0.375%–0.5% (w/v), indicating superior potency for skin brightening applications at lower active loading levels . Additionally, clinical data indicate that the melanin inhibition rate of SAP is approximately 3 times higher than that of ordinary (native) vitamin C [1].

Melanin Inhibition Efficiency

Reported

0.1–0.2% SAP achieved higher melanin inhibition than 0.375–0.5% 3-O-ethyl ascorbic acid; ~3× vs. ordinary vitamin C

Reported efficiency may support cost-effective brightening formulation screening

In vitro tyrosinase/dopa assays; confirm in target formulation

Evidence Dimension	Relative melanin inhibition rate as a function of active concentration
Target Compound Data	0.1%–0.2% SAP: higher melanin inhibition rate achieved at these low concentrations
Comparator Or Baseline	3-O-ethyl ascorbic acid (VCE) at 0.375%–0.5%: lower melanin inhibition despite higher concentration; ordinary vitamin C: ~3× lower melanin inhibition rate
Quantified Difference	0.1%–0.2% SAP outperforms 0.375%–0.5% VCE in melanin inhibition; SAP exhibits approximately 3× the melanin inhibition rate of ordinary vitamin C
Conditions	Comparative in vitro melanin inhibition testing (tyrosinase and dopa substrate assays); concentrations as specified

Why This Matters

For cost-sensitive procurement of skin-brightening actives, SAP's ability to achieve meaningful melanin suppression at 0.1%–0.2% use levels — outperforming 3-O-ethyl ascorbic acid at substantially higher concentrations — translates into lower per-unit formulation cost and reduced risk of concentration-dependent irritation.

• [1] NG Herb. Sodium Ascorbyl Phosphate: Upgraded Vitamin C, More Stable Effect — Clinical Data Review. 2024. View Source

SAP Applications in Cosmetics, Dermatology & Biotech

Acne-Prone Skin: Dual Antimicrobial-Antioxidant

SAP is the only vitamin C derivative with substantiated in vitro bacteriostatic activity against C. acnes (MIC 2.5% w/v) and in vivo acne lesion reduction confirmed in clinical testing at 1% formulation strength [1]. This scenario is optimal for formulators developing non-antibiotic, antioxidant-rich anti-acne serums, gels, or lotions targeting inflammatory acne. The compound's stability at pH 6–7 also enables co-formulation with niacinamide and salicylic acid without compromising activity.

Neutral pH Brightening Serums for Sensitive Skin

For skin-brightening products targeting sensitive or post-procedure skin, SAP offers a uniquely favorable combination: it inhibits melanin production at low concentrations (~0.2%) with superior efficacy to 3-O-ethyl ascorbic acid at double the concentration , while operating at a skin-compatible pH of ~6–7 that avoids the stinging and barrier disruption associated with L-ascorbic acid at pH ≤3.5 [2]. The CIR Expert Panel has confirmed SAP's safety at concentrations up to 3% in leave-on products [3].

Microemulsion & Nanoemulsion Systems for Dermal Delivery

SAP is the preferred water-soluble vitamin C derivative for microemulsion-based topical delivery systems, having demonstrated full stability in both o/w and w/o microemulsions — a property not shared by the lipophilic derivative ascorbyl palmitate, which degrades rapidly under the same conditions [4]. Liposomal encapsulation of SAP has been shown to further enhance its penetration through the stratum corneum into deeper skin layers, as confirmed by Franz diffusion cell studies on porcine ear skin [5].

Cost-Effective Melanin Suppression with Low Active Levels

Comparative efficacy data demonstrate that SAP achieves meaningful melanin inhibition at concentrations as low as 0.1%–0.2%, outperforming 3-O-ethyl ascorbic acid at 0.375%–0.5% . This concentration-efficiency advantage, combined with SAP's documented stability in aqueous formulations stored up to 24 months [2], makes it an economically attractive active for mass-market brightening product lines where active ingredient cost-per-unit is a critical procurement criterion.

Application

Selection Property

Validation Focus

Acne-prone skin formulation research

C. acnes antimicrobial activity at neutral pH

MIC and lesion-count endpoints in research models

Brightening serums for sensitive skin models

Melanin inhibition at low concentration (0.1–0.2%)

Tyrosinase pathway and irritation endpoint review

Microemulsion & nanoemulsion delivery studies

Full stability in O/W and W/O microemulsions

Dermal penetration and carrier compatibility assessment

Cost-effective brightening active procurement

High melanin inhibition efficiency per unit mass

Concentration-response benchmarking and cost-per-unit analysis

• [1] Klock J, Ikeno H, Ohmori K, Nishikawa T, Vollhardt J, Schehlmann V. Sodium ascorbyl phosphate shows in vitro and in vivo efficacy in the prevention and treatment of acne vulgaris. International Journal of Cosmetic Science. 2005;27(3):171-176. View Source
• [2] NG Herb. Sodium Ascorbyl Phosphate: Upgraded Vitamin C, More Stable Effect — Product Specification and Stability Data. 2024. View Source
• [3] Elmore AR. Final report of the safety assessment of L-Ascorbic Acid, Calcium Ascorbate, Magnesium Ascorbate, Magnesium Ascorbyl Phosphate, Sodium Ascorbate, and Sodium Ascorbyl Phosphate as used in cosmetics. International Journal of Toxicology. 2005;24 Suppl 2:51-111. View Source
• [4] Spiclin P, Gasperlin M, Kmetec V. Stability of ascorbyl palmitate in topical microemulsions. International Journal of Pharmaceutics. 2001;222(2):271-279. View Source
• [5] Maia Campos PM, Praça FS, Bentley MV. Investigation of liposomes as carriers of sodium ascorbyl phosphate for cutaneous photoprotection. International Journal of Pharmaceutics. 2005;291(1-2):89-96. View Source